(Bromomethylidene)cyclobutane
Overview
Description
“(Bromomethylidene)cyclobutane” is a type of cyclobutane, which is a four-membered ring . Cyclobutanes are not in a single plane but adopt a puckered or somewhat “folded” conformation . This compound can be purchased for pharmaceutical testing .
Synthesis Analysis
Cyclobutanes can be synthesized from various methods. For instance, they can be synthesized from aliphatic compounds by using suitable reactions to bring about cyclisation . They can also be synthesized from aromatic compounds . A [2 + 2] cycloaddition of terminal alkenes with allenoates enables a rapid synthesis of 1,3-substituted cyclobutanes .Molecular Structure Analysis
The structure of cyclobutanes, including “(Bromomethylidene)cyclobutane”, is not planar. Instead, they adopt a puckered or somewhat “folded” conformation . This conformation allows the C-H ring hydrogens to slightly deviate away from being completely eclipsed .Chemical Reactions Analysis
Cyclobutanes can undergo a variety of chemical reactions. For instance, they can undergo a copper-catalyzed radical cascade reaction to synthesize highly functionalized cyclobutene derivatives .Physical And Chemical Properties Analysis
Cyclobutanes have higher boiling points, melting points, and higher densities due to the greater number of London forces that they contain . They are usually hydrophobic, meaning they do not dissolve in water, and are less dense than water .Mechanism of Action
Safety and Hazards
Future Directions
Cyclobutanes, including “(Bromomethylidene)cyclobutane”, have been widely applied in synthesis . New strategies for the construction of the cyclobutane skeleton from simple substrates are still highly desirable . The development of these new strategies could lead to more efficient and diverse synthesis of cyclobutane-containing compounds in the future .
properties
IUPAC Name |
bromomethylidenecyclobutane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7Br/c6-4-5-2-1-3-5/h4H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIIAWPLDUSIIEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CBr)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60511965 |
Source
|
| Record name | (Bromomethylidene)cyclobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60511965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Bromomethylidene)cyclobutane | |
CAS RN |
1905-06-2 |
Source
|
| Record name | (Bromomethylidene)cyclobutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60511965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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